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Compound Focus: gamma-Coniceine

CAS No.: 1604-01-9

Cat. No.: S570344

Chemical Identity and Role in Toxicity

Gamma-Coniceine is a piperidinic alkaloid and a key toxic component in Poison Hemlock (Conium

maculatum) [1]. The table below summarizes its core properties:

Property Description

IUPAC Name 6-Propyl-2,3,4,5-tetrahydropyridine [2]
Molecular CsHisN [2]

Formula

Molecular 125.215 g/mol [2]

Mass

Role in Plant

Toxicity
Mechanism

Precursor Alkaloid: It is the biochemical precursor to other toxic hemlock alkaloids
like coniine [1].

Disrupts the central nervous system by acting on nicotinic acetylcholine receptors,
causing ascending muscular paralysis that can lead to respiratory failure and death

[1].

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s570344?utm_src=pdf-body
https://www.smolecule.com/products/s570344?utm_src=pdf-interest
https://www.smolecule.com/products/s570344?utm_src=pdf-body
https://phaeselis.fandom.com/wiki/Poison_hemlock
https://www.chemspider.com/Chemical-Structure.390996.html
https://www.chemspider.com/Chemical-Structure.390996.html
https://www.chemspider.com/Chemical-Structure.390996.html
https://phaeselis.fandom.com/wiki/Poison_hemlock
https://phaeselis.fandom.com/wiki/Poison_hemlock
https://www.smolecule.com/products/s570344?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Biosynthesis and Broader Defense Context

Gamma-Coniceine is synthesized by the plant from acetate units [1]. The following diagram illustrates its

role as the central precursor in the alkaloid pathway of Poison Hemlock:

This production of toxic alkaloids is a form of chemical defense against herbivores. The plant's defense
system is a complex signaling network. While the specific pathway for gamma-Coniceine induction isn't

detailed in the search results, it operates within this broader context, which can be visualized as follows [3]

[4] [5]:

Experimental Approaches for Study

While the search results do not contain specific protocols for studying gamma-Coniceine, the following

common techniques used in plant defense and phytochemistry research would be applicable:

Method Application in Study

Chromatography & Mass Used to isolate and identify alkaloids from plant extracts and determine
Spectrometry their precise concentration in different tissues [1].

In vitro Bioassays Used to test the toxicity of isolated gamma-Coniceine on cell cultures,

microbes, or insects to quantify its defensive effect [6].

Gene Expression Analysis Used to measure the activity of genes involved in alkaloid biosynthesis
(gPCR) by quantifying RNA transcript levels [7].
Enzyme Assays Used to characterize the function of specific biosynthetic enzymes, like

the reductase that forms gamma-Coniceine [1].

Genetic Studies Involves creating or studying plant mutants to understand how the
disruption of specific genes affects alkaloid production [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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